Cas no 2171290-14-3 ((2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171290-14-3
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6084697
• PubChem ID: 165577922
• Update Time: 2025-06-13

(2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1537743
• 2171290-14-3
• (2R,3S)-3-(benzyloxy)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C32H36N2O6/c1-22(39-20-23-12-4-2-5-13-23)30(31(36)37)34-29(35)18-6-3-11-19-33-32(38)40-21-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h2,4-5,7-10,12-17,22,28,30H,3,6,11,18-21H2,1H3,(H,33,38)(H,34,35)(H,36,37)/t22-,30+/m0/s1
• InChI Key： YKWOFXOMSLXQLH-SMSORMJASA-N
• SMILES： O(C(NCCCCCC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid (CAS No. 2171290-14-3)

(2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, identified by its CAS number 2171290-14-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex stereochemistry and functional groups, making it a promising candidate for various biochemical applications.

The structural framework of this compound incorporates several key features that contribute to its potential utility. The presence of a chiral center at the 2-position and another at the 3-position, denoted as (2R,3S), indicates that this molecule exists as a specific stereoisomer. This stereochemical specificity is crucial in pharmaceuticals, as it can significantly influence the biological activity and efficacy of a drug.

The benzyloxy group at the 3-position and the amino group modified with a methoxycarbonyl moiety attached to a fluorenyl ring at the 6-position add further complexity to the molecule. These functional groups not only contribute to its solubility and stability but also open up possibilities for interactions with biological targets. The fluorenyl methoxycarbonyl group, in particular, is often used in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid make it an attractive scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, it may be possible to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary studies have suggested that compounds with similar structural motifs can exhibit potent kinase inhibitory activity.

Additionally, the compound's ability to interact with other biological targets has been explored. For instance, its structure suggests potential binding interactions with receptors or transporters involved in drug delivery systems. This could be particularly useful for developing targeted therapies that enhance drug delivery to specific tissues or organs.

The synthesis of (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid involves multiple steps, each requiring precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical outcome. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high purity and yield.

The pharmacological profile of this compound is still under investigation, but early studies have provided valuable insights into its potential biological activities. In vitro assays have shown that it can inhibit the activity of certain kinases with high selectivity. This selectivity is crucial for minimizing side effects associated with drug therapy.

Moreover, the compound's interaction with biological membranes has been studied to understand its potential pharmacokinetic properties. Membrane permeability and binding affinity are key factors that determine how a drug is absorbed, distributed, metabolized, and excreted by the body. By optimizing these properties, it may be possible to enhance the therapeutic efficacy of this compound.

The role of computational chemistry in designing and optimizing molecules like (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This information can guide the design of new analogs with improved properties.

In conclusion, (2R,3S)-3-(benzyloxy)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and functional groups offer numerous possibilities for modulating biological pathways involved in various diseases. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine.